4-(2-Bromoethoxy)thiane
Description
“4-(2-Bromoethoxy)thiane” is a chemical compound with the molecular formula C7H13BrOS and a molecular weight of 225.15 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-(2-Bromoethoxy)thiane” consists of a thiane ring, which is a sulfur-containing heterocycle, with a bromoethoxy group attached . The exact structure would require more specific information such as NMR, HPLC, LC-MS, UPLC data .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2-Bromoethoxy)thiane” such as boiling point and storage conditions are not specified in the available resources .Scientific Research Applications
Energy Storage
4-(2-Bromoethoxy)thiane: has been identified as a component in the development of bromide-based nonflammable electrolytes for sodium metal batteries . This advancement is crucial for creating safer and more durable energy storage systems, particularly in addressing the challenges posed by reactive sodium metal and flammable electrolytes.
Pharmaceuticals
In the pharmaceutical industry, 4-(2-Bromoethoxy)thiane is utilized for its potential in synthesizing compounds with medicinal properties. It serves as a building block for creating new molecules that could lead to the development of novel drugs .
Materials Science
The compound is also explored in materials science for synthesizing polymers with heterocyclic moieties on the side chain. These polymers exhibit special optical and electrical properties, making them suitable for applications like organic photovoltaic cells and other opto-electronic devices .
Chemical Synthesis
4-(2-Bromoethoxy)thiane: plays a role in chemical synthesis, where it’s used as an intermediate for producing various active drugs or advanced materials. Its derivatives have shown promise in antiviral activities and other significant biological effects .
Environmental Science
While direct applications in environmental science are not explicitly mentioned for 4-(2-Bromoethoxy)thiane , related compounds are used in the synthesis of materials that contribute to environmental remediation efforts, such as the removal of pollutants from wastewater .
Analytical Chemistry
In analytical chemistry, compounds like 4-(2-Bromoethoxy)thiane may be involved in the development of new analytical methods or materials, such as sensors or catalysts, that can enhance the detection and analysis of various substances .
Agriculture
Nanotechnology in agriculture leverages compounds to improve the delivery and efficiency of agrochemicals. While 4-(2-Bromoethoxy)thiane itself may not be directly used, its structural properties could inspire the design of nanomaterials for smart farming applications .
Nanotechnology
The compound’s potential in nanotechnology could be in the design of nanoparticles or nanostructures that interact with biological systems, possibly enhancing drug delivery systems or contributing to the development of nanomedicine .
properties
IUPAC Name |
4-(2-bromoethoxy)thiane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13BrOS/c8-3-4-9-7-1-5-10-6-2-7/h7H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPJLIXOZUSEUCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1OCCBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13BrOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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